Cas no 2229244-86-2 (4-(1H-imidazol-4-yl)-1,5-dimethyl-1H-pyrazole)
4-(1H-imidazol-4-yl)-1,5-dimethyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4-(1H-imidazol-4-yl)-1,5-dimethyl-1H-pyrazole
- EN300-1809515
- 2229244-86-2
- SCHEMBL21240976
-
- Inchi: 1S/C8H10N4/c1-6-7(3-11-12(6)2)8-4-9-5-10-8/h3-5H,1-2H3,(H,9,10)
- InChI Key: XWJIHQGAFZPQTH-UHFFFAOYSA-N
- SMILES: N1(C)C(C)=C(C=N1)C1=CN=CN1
Computed Properties
- Exact Mass: 162.090546336g/mol
- Monoisotopic Mass: 162.090546336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 46.5Ų
4-(1H-imidazol-4-yl)-1,5-dimethyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1809515-0.05g |
4-(1H-imidazol-4-yl)-1,5-dimethyl-1H-pyrazole |
2229244-86-2 | 0.05g |
$1344.0 | 2023-09-19 | ||
| Enamine | EN300-1809515-0.1g |
4-(1H-imidazol-4-yl)-1,5-dimethyl-1H-pyrazole |
2229244-86-2 | 0.1g |
$1408.0 | 2023-09-19 | ||
| Enamine | EN300-1809515-0.25g |
4-(1H-imidazol-4-yl)-1,5-dimethyl-1H-pyrazole |
2229244-86-2 | 0.25g |
$1472.0 | 2023-09-19 | ||
| Enamine | EN300-1809515-0.5g |
4-(1H-imidazol-4-yl)-1,5-dimethyl-1H-pyrazole |
2229244-86-2 | 0.5g |
$1536.0 | 2023-09-19 | ||
| Enamine | EN300-1809515-1.0g |
4-(1H-imidazol-4-yl)-1,5-dimethyl-1H-pyrazole |
2229244-86-2 | 1g |
$1599.0 | 2023-06-02 | ||
| Enamine | EN300-1809515-2.5g |
4-(1H-imidazol-4-yl)-1,5-dimethyl-1H-pyrazole |
2229244-86-2 | 2.5g |
$3136.0 | 2023-09-19 | ||
| Enamine | EN300-1809515-5.0g |
4-(1H-imidazol-4-yl)-1,5-dimethyl-1H-pyrazole |
2229244-86-2 | 5g |
$4641.0 | 2023-06-02 | ||
| Enamine | EN300-1809515-10.0g |
4-(1H-imidazol-4-yl)-1,5-dimethyl-1H-pyrazole |
2229244-86-2 | 10g |
$6882.0 | 2023-06-02 | ||
| Enamine | EN300-1809515-1g |
4-(1H-imidazol-4-yl)-1,5-dimethyl-1H-pyrazole |
2229244-86-2 | 1g |
$1599.0 | 2023-09-19 | ||
| Enamine | EN300-1809515-5g |
4-(1H-imidazol-4-yl)-1,5-dimethyl-1H-pyrazole |
2229244-86-2 | 5g |
$4641.0 | 2023-09-19 |
4-(1H-imidazol-4-yl)-1,5-dimethyl-1H-pyrazole Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 4-(1H-imidazol-4-yl)-1,5-dimethyl-1H-pyrazole
Introduction to 4-(1H-imidazol-4-yl)-1,5-dimethyl-1H-pyrazole (CAS No. 2229244-86-2)
4-(1H-imidazol-4-yl)-1,5-dimethyl-1H-pyrazole is a heterocyclic compound with significant potential in pharmaceutical and biochemical research. This compound, identified by its CAS number 2229244-86-2, belongs to the class of imidazole and pyrazole derivatives, which are widely recognized for their diverse biological activities. The structural features of this molecule, including its dual heterocyclic system and alkyl substituents, make it a valuable scaffold for drug discovery and molecular probes.
The imidazol-4-yl moiety in the compound's name is a critical pharmacophore that interacts with various biological targets, while the dimethyl substituents at the 1-position and 5-position enhance its solubility and metabolic stability. These structural attributes have positioned this compound as a promising candidate for further investigation in medicinal chemistry.
In recent years, there has been growing interest in developing novel heterocyclic compounds that exhibit potent biological activity with minimal side effects. The pyrazole ring in 4-(1H-imidazol-4-yl)-1,5-dimethyl-1H-pyrazole is known to be a versatile pharmacophore, contributing to its ability to modulate multiple biological pathways. This has led to extensive research into its potential applications in treating various diseases, including cancer, inflammation, and infectious disorders.
One of the most compelling aspects of this compound is its ability to act as a scaffold for designing small-molecule inhibitors. The 1H-imidazol-4-yl group provides a binding site for enzymes and receptors, while the dimethyl groups improve pharmacokinetic properties. This dual functionality has made it an attractive candidate for further optimization in drug development pipelines.
Recent studies have highlighted the importance of imidazole-pyrazole hybrids in medicinal chemistry. These compounds have shown promise in preclinical trials as inhibitors of kinases and other enzymes involved in signal transduction pathways. For instance, derivatives of 4-(1H-imidazol-4-yl)-1,5-dimethyl-1H-pyrazole have demonstrated inhibitory activity against several kinases, making them potential candidates for treating cancers and inflammatory diseases.
The synthesis of 4-(1H-imidazol-4-yl)-1,5-dimethyl-1H-pyrazole involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical research. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic core of this compound.
The pharmacological profile of 4-(1H-imidazol-4-yl)-1,5-dimethyl-1H-pyrazole has been extensively studied in vitro and in vivo. Initial screenings have revealed its potential as an anti-inflammatory agent due to its ability to modulate cytokine production and inhibit inflammatory pathways. Additionally, preclinical studies suggest that it may have neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.
The compound's stability under various physiological conditions has also been a focus of research. Studies have shown that 4-(1H-imidazol-4-yl)-1,5-dimethyl-1H-pyrazole maintains its structural integrity in simulated gastrointestinal environments, suggesting good bioavailability. Furthermore, its metabolic pathways have been characterized, providing insights into how it is processed by the body and how it can be optimized for better pharmacokinetic properties.
The development of novel drug candidates often involves iterative optimization processes to enhance potency, selectivity, and safety. The structural flexibility of 4-(1H-imidazol-4-yl)-1,5-dimethyl-1H-pyrazole allows chemists to modify various substituents while retaining its core pharmacophoric features. This adaptability has led to the discovery of several analogs with improved biological activity and reduced toxicity.
In conclusion, 4-(1H-imidazol-4-yl)-1,5-dimethyl-1H-pyrazole (CAS No. 2229244-86-2) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications in treating various diseases make it a valuable compound for further investigation by researchers worldwide.
2229244-86-2 (4-(1H-imidazol-4-yl)-1,5-dimethyl-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)